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Compound of Interest

Compound Name: Butyl 2,4-dichlorobenzoate
CAS No.: 70066-83-0
Cat. No.: B12115148

Get Quote

. J

CAS: 220283-13-6 | Formula: C

H
Cl
O

| Mol.[1] Weight: 247.12 g/mol

Critical Hazard Identification & GHS Classification

Rationale: As a halogenated aromatic ester, this compound presents specific irritation risks and
environmental persistence profiles common to chlorinated benzoic acid derivatives.

GHS Label Elements
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e e Hazard Statement o
Classification Category - Description
ode

Skin

Corrosion/Irritation

Cat. 2 H315 Causes skin irritation.

Serious Eye Causes serious eye
o Cat. 2A H319 o
Damage/Irritation irritation.
STOT - Single May cause respiratory
Cat. 3 H335 T
Exposure irritation.
) o Toxic to aquatic life
Aquatic Toxicity ] )
] Cat. 2* H411 with long-lasting
(Chronic)
effects.

*Estimated based on Structure-Activity Relationship (SAR) with 2,4-dichlorobenzoic acid.

Signal Word: WARNING
Precautionary Strategy (P-Codes)

e Prevention (P261, P280): Avoid breathing mists/vapors. Wear nitrile gloves (min thickness
0.11mm) and chemical safety goggles.

e Response (P302+P352, P305+P351): IF ON SKIN: Wash with surfactant-rich soap (lipophilic
contaminant). IF IN EYES: Rinse cautiously with water for 15 minutes.

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.
Moisture Sensitive.

Physicochemical Profile & Stability

Rationale: Understanding the physical state is crucial for process design. The tert-butyl ester is
significantly more lipophilic than its acid precursor, altering its bioavailability and cleaning
protocols.
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Property Value | Description Experimental Context
) Viscous Oil or Low-Melting Often solidifies upon freezing;
Physical State ) .
Solid oil at RT.
N ) ] High boiler; vacuum distillation
Boiling Point ~280°C (Predicted)

required for purification.

Hydrophobic; requires organic

Solubility (Water) Insoluble (<0.1 mg/L)
solvents (DCM, THF, EtOAc).
N ) Freely soluble in THF,
Solubility (Organic) Soluble
Methanol, DMSO, Chloroform.
) High lipophilicity; potential for
LogP (Octanol/Water) 4.2 £ 0.4 (Predicted) ) )
bioaccumulation.
) Combustible but not flammable
Flash Point >110°C (Closed Cup)

under standard conditions.

Stability & Reactivity

e Hydrolysis: Stable at neutral pH. Hydrolyzes slowly in strong acid; hydrolyzes rapidly in
strong base (NaOH/MeOH) to release 2,4-dichlorobenzoic acid.

o Thermolysis: The tert-butyl group is acid-labile and thermally sensitive >150°C (isobutylene
elimination).

» Incompatibilities: Strong oxidizing agents, strong bases (unless intended for deprotection),
strong Lewis acids.

Synthesis & Metabolic Pathway Visualization

Rationale: In drug discovery, this compound is rarely an end-product. It is a transient
intermediate. The diagram below illustrates its synthesis via Boc-anhydride (preferred over acid
chloride due to steric bulk) and its downstream utility in Directed Ortho-Metalation (DoM).
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2,4-Dichlorobenzoic Esterification

Acid (Start) Steglich/Boc)
tert-Butyl
2,4-dichlorobenzoate Directed Ortho

D R B g (Target Intermediate) Metalation (DoM)

Reagents: :
Boc20, DMAP, THF 1 Ortho-Lithiated |
1

]

. Species
Reagent: e
LDA, -78°C
Functionalized

Electrophile
(e.g., DMF)

API Intermediate

Click to download full resolution via product page

Caption: Synthesis of tert-Butyl 2,4-dichlorobenzoate and its application in Directed Ortho-
Metalation (DoM) for API functionalization.

Advanced Handling & Exposure Controls

Rationale: Standard lab safety is insufficient for chlorinated aromatics due to their persistence.
Self-validating protocols are required.

Engineering Controls

» Ventilation: Use only in a chemical fume hood with a minimum face velocity of 100 fpm.

e Vacuum Lines: If distilling, ensure cold traps are active to prevent chlorinated vapors from
entering the pump oil (risk of corrosive HCI formation in pump).

Personal Protective Equipment (PPE) Matrix

» Hand Protection: Nitrile (0.11 mm) is sufficient for splash contact. For prolonged immersion
or cleaning spills, use Viton or Silver Shield laminate gloves (chlorinated solvents often used
with this compound permeate nitrile).

o Respiratory: If aerosols are generated (e.g., during rotary evaporation or silica column
packing), use a NIOSH-approved respirator with OV/AG (Organic Vapor/Acid Gas)
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cartridges.

Spill Response Protocol

Isolate: Evacuate the immediate area (3-5 meters).

Neutralize: Not applicable (neutral compound).

Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

Clean: Wipe surfaces with acetone followed by a detergent wash. Chlorinated residues are

sticky and persistent.

Disposal: Collect in "Halogenated Organic Waste" containers. Do not mix with non-

halogenated solvents (increases disposal costs and safety risks).

Toxicological & Ecological Assessment

Rationale: Specific toxicology data for the tert-butyl ester is limited. Data below is bridged from

the parent acid (2,4-dichlorobenzoic acid) and analogous esters, a standard regulatory

approach (Read-Across).

Endpoint

Data | Estimate

Interpretation

Acute Oral Toxicity (LD50)

>2000 mg/kg (Rat)

Low acute toxicity; likely

Harmful if swallowed (Cat 4).

Skin Sensitization

Negative

Unlikely to cause allergic

contact dermatitis.

Carcinogenicity

Not Listed

No structural alerts for

genotoxicity (Ames negative).

Aquatic Toxicity (LC50)

1-10 mg/L (Fish)

Toxic to aquatic life.
Chlorination increases stability

and toxicity.

Biodegradability

Not Readily Biodegradable

The tert-butyl group + dichloro
ring hinders microbial

oxidation.

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12115148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

*Data interpolated from 2,4-dichlorobenzoic acid (RTECS: DG6650000) and methyl 2,4-
dichlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 911314-43-7|tert-Butyl 2-chloro-4-fluorobenzoate|BLD Pharm [bldpharm.com]

2. Combi-Blocks [combi-blocks.com]
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To cite this document: BenchChem. [Technical Safety Guide: tert-Butyl 2,4-
Dichlorobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12115148/docs#technical-safety-guide-tert-butyl-2-4-
dichlorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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